Cas no 78416-89-4 (6,7-dimethoxy-1-(4-methoxybenzyl)-1,2,3,4-tetrahydroisoquinolin-5-ol)

6,7-dimethoxy-1-(4-methoxybenzyl)-1,2,3,4-tetrahydroisoquinolin-5-ol structure
78416-89-4 structure
Product Name:6,7-dimethoxy-1-(4-methoxybenzyl)-1,2,3,4-tetrahydroisoquinolin-5-ol
CAS No:78416-89-4
MF:C19H23NO4
MW:329.39022564888
CID:1795326
PubChem ID:157209
Update Time:2025-04-21

6,7-dimethoxy-1-(4-methoxybenzyl)-1,2,3,4-tetrahydroisoquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

    • 6,7-dimethoxy-1-(4-methoxybenzyl)-1,2,3,4-tetrahydroisoquinolin-5-ol
    • 5-Isoquinolinol, 1,2,3,4-tetrahydro-6,7-dimethoxy-1-((4-methoxyphenyl)methyl)-
    • DTXSID30999756
    • xi-Anomuricine
    • 78416-89-4
    • CHEBI:174437
    • 6,7-dimethoxy-1-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-5-ol
    • Inchi: 1S/C19H23NO4/c1-22-13-6-4-12(5-7-13)10-16-15-11-17(23-2)19(24-3)18(21)14(15)8-9-20-16/h4-7,11,16,20-21H,8-10H2,1-3H3
    • InChI Key: SQMUQBYKHDACDD-UHFFFAOYSA-N
    • SMILES: OC1=C(C(=CC2=C1CCNC2CC1C=CC(=CC=1)OC)OC)OC

Computed Properties

  • Exact Mass: 329.16270821g/mol
  • Monoisotopic Mass: 329.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 60Ų
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